Cas no 1217110-26-3 (1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1217110-26-3
• MF: C₁₇H₃₀Cl₂N₂O₂
• MW: 365.338303089142
• CID: 5394529
• Update Time: 2025-05-22

1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol:dihydrochloride
• 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C17H28N2O2.2ClH/c1-2-3-13-21-15-17(20)14-18-9-11-19(12-10-18)16-7-5-4-6-8-16;;/h4-8,17,20H,2-3,9-15H2,1H3;2*1H
• InChI Key： HPCXDNLKFGFPSO-UHFFFAOYSA-N
• SMILES： C(OCCCC)C(O)CN1CCN(C2=CC=CC=C2)CC1.[H]Cl.[H]Cl

Additional information on 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

Chemical Compound CAS No. 1217110-26-3: 1-Butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride

The compound with CAS No. 1217110-26-3, known as 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride, is a complex organic molecule with significant potential in various pharmaceutical and chemical applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. The molecule consists of a piperazine ring, a phenyl group, and a butoxy substituent, all of which contribute to its diverse functional groups and reactivity.

Recent studies have highlighted the importance of 4-phenylpiperazine derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The presence of the butoxy group in this compound adds hydrophilic properties, enhancing its solubility and bioavailability. This makes it an attractive candidate for drug delivery systems and targeted therapies. Furthermore, the dihydrochloride salt form ensures stability and enhances the compound's compatibility with various pharmaceutical formulations.

The synthesis of 1-butoxy-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride involves a multi-step process, including nucleophilic substitution and acid-base reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production. The molecule's stereochemistry has also been a focus of recent investigations, with studies demonstrating its potential enantiomeric excess in chiral environments.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests its potential for systemic drug delivery. Additionally, preliminary toxicity studies indicate a low toxicity profile, making it a safer option for therapeutic applications compared to other similar compounds.

The application of CAS No. 1217110-26-3 extends beyond pharmacology into materials science. Its unique chemical structure allows it to act as a versatile building block in polymer synthesis and as an additive in specialty chemicals. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly processes, aligning with global sustainability goals.

In conclusion, CAS No. 1217110-26-3: 1-butoxy-3-(4-phe nyl piperazin - 1 - yl ) propan - 2 - ol dihydrochloride stands out as a multifaceted compound with vast potential across diverse industries. Its chemical properties, coupled with cutting-edge research findings, position it as a key player in future innovations within the pharmaceutical and chemical sectors.